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This technical guide provides a comprehensive overview of the documented biological activities
of extracts from Helicia nilagirica, a tree belonging to the Proteaceae family. Traditionally used
in various ethnobotanical systems for conditions like muscular swelling, skin diseases, and
coughs, scientific investigations have begun to validate its therapeutic potential, particularly in
the realms of antioxidant and cytotoxic activities.[1] This document summarizes key
guantitative data, details relevant experimental protocols, and visualizes underlying processes
to support further research and development.

Phytochemical Profile

The biological activities of Helicia nilagirica are intrinsically linked to its rich phytochemical
composition. Studies have shown that the presence and concentration of secondary
metabolites vary significantly depending on the solvent used for extraction, indicating a range
of polar and non-polar compounds.

Qualitative Phytochemical Analysis

Sequential extraction of Helicia nilagirica stem bark using solvents of increasing polarity has
revealed a diverse array of chemical constituents. Chloroform, ethanol, aqueous, and methanol
extracts have been analyzed for the presence of major phytochemical classes.

Table 1: Phytochemicals Detected in Various Helicia nilagirica Bark Extracts
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Phytochemical Chloroform Ethanol Aqueous Methanolic
Class Extract Extract Extract Extract
Flavonoids Present[1][2] Present[1][2] Absent Present[2]
Tannins Present[1][2] Present[1][2] Present[1][2] -
Terpenoids Present[1][2] Absent Absent -

Cardiac

Glycosides Present[1][2] Present[1][2] Present[1][2] Present[2]
Phenols - Present[1][2] - -
Saponins Absent[1][2] Absent Present[1][2] -
Carbohydrates Absent[1][2] Absent Present[1][2] Present[2]
Steroids - - - Present[2]
Alkaloids Absent[1][2] Absent Absent -
Phlobatannins Absent Absent Absent -

Note: "-"
indicates data

not reported in

the cited studies.

Quantitative Phytochemical Analysis

Quantitative analysis provides further insight into the concentration of key bioactive compounds
within the plant material. The methanolic bark extract, in particular, has been shown to be a rich

source of phenolics and flavonoids, which are widely recognized for their antioxidant

properties.

Table 2: Quantitative Analysis of Major Phytochemicals in Helicia nilagirica
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Phytochemical Concentration

Method of Analysis  Reference

Total Phenolic Content  62.75 mg GAE/g

Folin-Ciocalteu

2
Method 2]

Total Flavonoid
56 mg QE/qg
Content

Aluminum Chloride

Colorimetric Method

GAE: Gallic Acid
Equivalent; QE:
Quercetin Equivalent

The process of preparing these extracts for analysis is a critical step. A generalized workflow

for sequential solvent extraction is outlined below.
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DPPH Radical H. nilagirica Hydroxyl Radical
(Stable Free Radical) Methanolic Extract (Highly Reactive ROS)

Scavenging Reaction Scavenging Reaction

Calculate ICso
(6.86 pg/mL)

Calculate ICso
(3.92 pg/mL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Biological Activities of Helicia nilagirica Extracts: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10789413#biological-activities-of-helicia-nilagirica-
extracts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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